Cas no 128234-29-7 (1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde)

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde is a specialized pyrazole-based aldehyde compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive formyl group at the 5-position of the pyrazole ring, enabling further functionalization through condensation or nucleophilic addition reactions. The 1-ethoxyethyl substituent enhances solubility in organic solvents, while the 3-methyl group contributes to steric stability. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its well-defined reactivity profile makes it a valuable building block for synthesizing biologically active molecules or functional materials. Careful handling under inert conditions is recommended due to the aldehyde's sensitivity.
1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde structure
128234-29-7 structure
Product Name:1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
CAS No:128234-29-7
MF:C9H14N2O2
MW:182.219662189484
CID:5148925
Update Time:2025-06-08

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
    • STL587153
    • 1H-Pyrazole-5-carboxaldehyde, 1-(1-ethoxyethyl)-3-methyl-
    • Inchi: 1S/C9H14N2O2/c1-4-13-8(3)11-9(6-12)5-7(2)10-11/h5-6,8H,4H2,1-3H3
    • InChI Key: HCVNRVZFFFUQCY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)N1C(C=O)=CC(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB503199-100 mg
1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
128234-29-7
100MG
€257.30 2022-03-24
abcr
AB503199-250 mg
1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
128234-29-7
250MG
€306.40 2022-03-24
abcr
AB503199-500 mg
1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
128234-29-7
500MG
€454.70 2022-03-24
abcr
AB503199-1 g
1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
128234-29-7
1g
€540.70 2022-03-24
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